Phenethyl 5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: 2-phenylethyl 5-methyl-4-oxo-3H-thieno[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C16H14N2O3S/c1-10-12-14(19)17-9-18-15(12)22-13(10)16(20)21-8-7-11-5-3-2-4-6-11/h2-6,9H,7-8H2,1H3,(H,17,18,19)
• InChI Key: PRUBCKBKXWWWTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)NC=N2)C(=O)OCCC3=CC=CC=C3
• Molecular Formula: C16H14N2O3S
• Molecular Weight: 314.4 g/mol
• CAS No.: 685861-64-7

Description

Phenethyl 5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate is a chemical compound with the empirical formula C16H14N2O3S. It has a molecular weight of 314.36. The compound is solid in form.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string O=C1C2=C (N=CN1)SC (C (OCCC3=CC=CC=C3)=O)=C2C. The InChI key for this compound is PRUBCKBKXWWWTL-UHFFFAOYSA-N.

Scientific Research Applications

Antimicrobial Activity

• Synthesis and Antimicrobial Activity : A study by Kolisnyk et al. (2015) reported the synthesis of novel derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamides. These compounds showed higher antimicrobial activity than reference drugs against Proteus vulgaris, Pseudomonas aeruginosa, Bacillus subtilis, and Candida albicans fungi (Kolisnyk, Vlasov, Kovalenko, Osolodchenko, & Chernykh, 2015).

• Synthesis and Antimicrobial Evaluation : Another study by Vlasov, Chernykh, and Osolodchenko (2015) focused on the synthesis of ethyl 3-alkyl-5-methyl-4-oxo-2-thioxo-1,2,3,4-tetrahydro-thieno[2,3-d]pyrimidine-6-carboxylate derivatives. These compounds exhibited moderate antimicrobial properties, particularly against Candida albicans fungi (Vlasov, Chernykh, & Osolodchenko, 2015).

Synthesis and Characterization

• Novel Derivative Synthesis : Bakhite, Al-Sehemi, and Yamada (2005) reported on the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems. This study demonstrates the potential for diverse chemical synthesis involving the thieno[2,3-d]pyrimidine structure (Bakhite, Al-Sehemi, & Yamada, 2005).

• Quantum Chemical Studies : Mamarahmonov et al. (2014) conducted quantum chemical studies on the electronic structure and reactivity of substituted 2-oxo(thioxo)thieno[2,3-d]pyrimidin-4-ones, exploring the mechanisms of ipso-substitution reactions. This provides insights into the chemical behavior and potential applications of thieno[2,3-d]pyrimidine derivatives (Mamarahmonov, Belen’kii, Chuvylkin, Ashirmatov, Elmuradov, Ortikov, Kodirov, & Shakhidoyatov, 2014).

Drug Design and Medicinal Chemistry

• Thymidylate Synthase and Dihydrofolate Reductase Inhibitors : A study by Gangjee et al. (2008) focused on the synthesis of 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates as potential inhibitors of thymidylate synthase and dihydrofolate reductase. This research highlights the relevance of thieno[2,3-d]pyrimidine derivatives in medicinal chemistry and drug design (Gangjee, Qiu, Li, & Kisliuk, 2008).